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Compound of Interest

Compound Name: hept-6-enal

Cat. No.: B094891 Get Quote

Technical Guide: Physical Properties of Hept-6-
enal
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of hept-6-
enal, specifically its boiling point and density. The information herein is compiled for use by

researchers, scientists, and professionals in the field of drug development and chemical

synthesis. This document includes quantitative data, detailed experimental protocols for the

determination of these properties, and a logical workflow for property verification.

Core Physical Properties of Hept-6-enal
Hept-6-enal, an unsaturated aldehyde, possesses distinct physical characteristics that are

crucial for its handling, application, and purification in a laboratory setting. A summary of its key

physical properties is presented below.
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Physical Property Value Conditions

Boiling Point 145.3°C at 760 mmHg[1]

105°C

at 80 mmHg (for a 65/35

mixture with 2-methyl-hex-5-

enal)[2]

Density 0.821 g/cm³ Standard conditions

Experimental Protocols
The following sections detail the standard methodologies for the experimental determination of

the boiling point and density of a liquid organic compound such as hept-6-enal.

Determination of Boiling Point (Microscale Method)
This method is suitable for small quantities of a liquid sample and relies on the principle that

the boiling point is reached when the vapor pressure of the liquid equals the external pressure.

Apparatus and Materials:

Thiele tube or similar heating apparatus (e.g., aluminum block)

Thermometer

Capillary tube (sealed at one end)

Small test tube or fusion tube

Sample of hept-6-enal

Heating source (e.g., Bunsen burner or hot plate)

Stand and clamp

Procedure:

A small amount of hept-6-enal is placed into the small test tube.
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A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

sample.

The test tube is securely attached to a thermometer.

The assembly is then placed in a Thiele tube containing a high-boiling point liquid (e.g.,

mineral oil) or an aluminum heating block.

The apparatus is heated gently.

As the temperature increases, a stream of bubbles will begin to emerge from the open end of

the capillary tube.

The heating is discontinued, and the apparatus is allowed to cool slowly.

The boiling point is recorded as the temperature at which the liquid just begins to enter the

capillary tube.

Determination of Density
The density of a liquid can be determined by measuring the mass of a known volume of the

substance.

Apparatus and Materials:

Pycnometer or a calibrated volumetric flask

Analytical balance

Thermometer

Sample of hept-6-enal

Procedure:

The empty, clean, and dry pycnometer is accurately weighed on an analytical balance.

The pycnometer is filled with the hept-6-enal sample, ensuring no air bubbles are trapped.
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The filled pycnometer is then weighed again to determine the mass of the liquid.

The temperature of the liquid is recorded.

The density is calculated by dividing the mass of the hept-6-enal by the known volume of

the pycnometer.

Logical Workflow for Physical Property Verification
The following diagram illustrates a standardized workflow for the verification of the physical

properties of a volatile organic compound like hept-6-enal.
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Workflow for Physical Property Verification of Hept-6-enal

Sample Preparation

Property Determination

Data Analysis and Reporting

Obtain Hept-6-enal Sample

Assess Purity (e.g., GC-MS)

Determine Boiling Point Determine Density

Record Experimental Values

Compare with Literature Values

Generate Technical Report
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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